2-(5-(hydroxymethyl)-2-((4-(trifluoromethyl)benzyl)thio)-1H-imidazol-1-yl)-N-methylacetamide

• IUPAC Name: 2-[5-(hydroxymethyl)-2-[[4-(trifluoromethyl)phenyl]methylsulfanyl]imidazol-1-yl]-N-methylacetamide
• InChI: InChI=1S/C15H16F3N3O2S/c1-19-13(23)7-21-12(8-22)6-20-14(21)24-9-10-2-4-11(5-3-10)15(16,17)18/h2-6,22H,7-9H2,1H3,(H,19,23)
• InChI Key: XZUGGZFMLYBEGW-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CN1C(=CN=C1SCC2=CC=C(C=C2)C(F)(F)F)CO
• Molecular Formula: C15H16F3N3O2S
• Molecular Weight: 359.4 g/mol

Description

2-(5-(hydroxymethyl)-2-((4-(trifluoromethyl)benzyl)thio)-1H-imidazol-1-yl)-N-methylacetamide is a useful research compound. Its molecular formula is C15H16F3N3O2S and its molecular weight is 359.37. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

This compound is part of a broader category of imidazole derivatives known for their versatility in chemical synthesis and potential biological activities. For instance, the synthesis and characterization of similar imidazole-based compounds have been extensively studied, highlighting their structural diversity and potential for further chemical modifications. These compounds are often synthesized through multi-step reactions involving key intermediates like 5-methyl-4-imidazolemethanol and mercaptoacetic acid, demonstrating the compound's role in facilitating the formation of complex molecules with potential biological activities (Modder et al., 2010).

Biological Activities

Imidazole derivatives, including compounds with structures similar to 2-(5-(Hydroxymethyl)-2-((4-(Trifluoromethyl)benzyl)thio)-1H-imidazol-1-yl)-N-methylacetamide, have shown a wide range of biological activities. These activities include antibacterial properties, as demonstrated by synthesized compounds based on imidazole and benzimidazole backbones, which have been tested for their efficacy against various bacterial strains (Kumaraswamy Gullapelli et al., 2014). Additionally, some imidazole derivatives have been explored for their potential anti-inflammatory and analgesic properties, providing a basis for further pharmacological studies (Unangst et al., 1994).

Chemical Properties and Reactivity

The chemical reactivity of imidazole-based compounds, including this compound, is a key area of research. Studies have shown that these compounds can undergo various chemical reactions, such as hydroxymethylation and aminomethylation, leading to the formation of new heterocyclic compounds with potential industrial and pharmaceutical applications (Ramsh et al., 1991).